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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1594569

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Reactive Orange 13
for dyeing nylon (polyamide) fibers. The information compiled herein is intended to guide
researchers in developing and executing dyeing protocols and to provide a basis for further
investigation into the application of this dye.

Introduction

Reactive Orange 13 is a monochlorotriazine (MCT) reactive dye that can be used for dyeing
various fibers, including nylon.[1] The dye forms a covalent bond with the terminal amino
groups of the polyamide fibers, resulting in dyeings with good wet fastness properties.[2][3] The
dyeing process is typically carried out under acidic conditions to promote dye uptake and
fixation.[3] The covalent bond formation between the reactive dye and the fiber ensures high
stability of the color.[4]

Chemical Properties of Reactive Orange 13:
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Property Value

C.l. Name Reactive Orange 13
Molecular Formula C24H15CIN7NaszO10S3
Molecular Weight 762.04 g/mol

Reactive Group Monochlorotriazine (MCT)
Solubility 200 g/L

Experimental Protocols

While a specific, standardized protocol for dyeing nylon with Reactive Orange 13 is not

extensively documented in publicly available literature, a general procedure can be derived

from established methods for applying monochlorotriazine reactive dyes to polyamide fibers.

The following protocol is a representative method and may require optimization for specific

nylon substrates and desired shades.

Materials and Equipment

Nylon 6 or Nylon 6,6 fabric

Reactive Orange 13 dye

Acetic acid (or other suitable acid for pH adjustment)

Sodium acetate (for buffering, optional)

Non-ionic wetting agent

Laboratory dyeing machine (e.g., beaker dyer with temperature control)
Spectrophotometer for color measurement

Launder-Ometer for fastness testing

Gray scales for assessing color change and staining
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e pH meter

o Standard laboratory glassware

General Dyeing Protocol

This protocol is based on typical conditions for dyeing nylon with reactive dyes.[5]

o Preparation of the Dyebath:
o Prepare a dyebath with a liquor ratio of 20:1 (20 parts water to 1 part fabric by weight).
o Add a non-ionic wetting agent (e.g., 0.5 g/L) to the water.

o Adjust the pH of the dyebath to 4.0-6.0 using acetic acid.[3] An acidic pH protonates the
amino groups of the nylon fiber, creating a positive charge that attracts the anionic dye.[3]

o Dissolve the required amount of Reactive Orange 13 dye in a small amount of water and
add it to the dyebath. The amount of dye will depend on the desired depth of shade (e.g.,
1% on weight of fiber, o.w.f.).

e Dyeing Procedure:
o Introduce the pre-wetted nylon fabric into the dyebath at room temperature.
o Raise the temperature of the dyebath to 98-100°C over 30-45 minutes.[5][6]

o Maintain the dyeing at this temperature for 60 minutes, ensuring continuous agitation of
the fabric.[6]

e Rinsing and Soaping:
o After dyeing, cool the dyebath and remove the fabric.
o Rinse the dyed fabric thoroughly with cold water.

o Perform a soaping treatment to remove any unfixed dye. This can be done by washing the
fabric in a solution containing 2 g/L of a non-ionic detergent at 60-80°C for 15-20 minutes.
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o Rinse the fabric again with warm and then cold water until the water runs clear.
e Drying:

o Squeeze the excess water from the fabric and air-dry or oven-dry at a moderate

temperature.

Data Presentation

Quantitative data for the performance of Reactive Orange 13 on nylon is limited. The following

table summarizes available fastness properties from a supplier.

Table 1: Fastness Properties of Reactive Orange 13

Fastness Test Rating (Scale 1-5)
Light Fastness 5

Washing Fastness 4-5

Perspiration (Alkaline) 4

Note: The substrate for these fastness tests was not specified by the source but is typical for

reactive dyes on appropriate fibers.[1]

For comparison, studies on other reactive dyes on nylon have shown that good to excellent wet
fastness properties (ratings of 4-5) can be achieved due to the formation of covalent bonds.[2]

Visualization
Experimental Workflow

The following diagram illustrates the general workflow for dyeing nylon fibers with Reactive
Orange 13.
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Caption: General workflow for dyeing nylon with Reactive Orange 13.
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Signaling Pathway: Dye-Fiber Interaction

The key reaction in dyeing nylon with a monochlorotriazine reactive dye like Reactive Orange
13 is the nucleophilic substitution reaction between the dye's reactive group and the terminal
amino groups of the polyamide fiber.
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Caption: Covalent bond formation between Reactive Orange 13 and nylon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Reactive Orange 13
for Dyeing Nylon Fibers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594569#reactive-orange-13-for-dyeing-nylon-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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